2-(2,4-dichlorophenyl)-5-(heptylthio)-1,3,4-oxadiazole

• IUPAC Name: 2-(2,4-dichlorophenyl)-5-heptylsulfanyl-1,3,4-oxadiazole
• InChI: InChI=1S/C15H18Cl2N2OS/c1-2-3-4-5-6-9-21-15-19-18-14(20-15)12-8-7-11(16)10-13(12)17/h7-8,10H,2-6,9H2,1H3
• InChI Key: MQGPRQYSHQANQE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCSC1=NN=C(O1)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H18Cl2N2OS
• Molecular Weight: 345.3 g/mol

Description

2-(2,4-dichlorophenyl)-5-(heptylthio)-1,3,4-oxadiazole, commonly known as DCHT, is a heterocyclic compound that belongs to the family of oxadiazoles. DCHT has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of DCHT is not fully understood. However, studies have shown that DCHT inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. DCHT also induces apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and physiological effects:
DCHT has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that DCHT inhibits the growth of cancer cells, reduces inflammation, and exhibits anti-bacterial activity. In vivo studies have shown that DCHT reduces the growth of tumors and exhibits anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

DCHT has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, DCHT has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of DCHT. One direction is to investigate its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to study the mechanism of action of DCHT in more detail. Additionally, the synthesis of DCHT derivatives with improved solubility and efficacy could be explored. Finally, the use of DCHT in combination with other drugs could be investigated to enhance its therapeutic potential.
In conclusion, DCHT is a promising compound with potential applications in medicine, agriculture, and material science. Its synthesis method is well-established, and its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of DCHT and its derivatives.

Synthesis Methods

DCHT can be synthesized using various methods, including the reaction of 2,4-dichlorophenylhydrazine with 1-bromoheptane, followed by the reaction with carbon disulfide and sodium methoxide. Another method involves the reaction of 2,4-dichlorophenylhydrazine with 1-bromooctane, followed by the reaction with thiourea and sodium methoxide. Both methods result in the formation of DCHT, which can be purified using column chromatography.

Scientific Research Applications

DCHT has been extensively studied for its potential applications in various fields. In medicine, DCHT has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities. In agriculture, DCHT has been used as a fungicide and insecticide. In material science, DCHT has been used to prepare organic light-emitting diodes and organic photovoltaic devices.